Cas no 2021412-60-0 (2-(ethoxymethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde)

• Product Name: 2-(ethoxymethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde
• CAS No: 2021412-60-0
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6090564
• PubChem ID: 165573165
• Update Time: 2025-06-14

2-(ethoxymethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(ethoxymethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde
• 2-(ethoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde
• EN300-1620227
• 2021412-60-0

• Inchi： 1S/C10H16O3/c1-2-12-7-10(6-11)5-8-3-4-9(10)13-8/h6,8-9H,2-5,7H2,1H3
• InChI Key： ORLWNBDBQZAGFA-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C=O)(COCC)C2

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(ethoxymethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde

Comprehensive Introduction to 2-(Ethoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS No. 2021412-60-0)

2-(Ethoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS No. 2021412-60-0) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This bicyclic aldehyde derivative is characterized by its unique 7-oxabicyclo[2.2.1]heptane framework, which imparts distinct chemical properties and reactivity. The compound's ethoxymethyl and carbaldehyde functional groups make it a versatile intermediate for further chemical transformations, particularly in the synthesis of complex molecules.

In recent years, the demand for high-purity bicyclic compounds like 2-(Ethoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde has surged due to their applications in drug discovery and flavor/fragrance industries. Researchers are particularly interested in its potential as a chiral building block, which is critical for asymmetric synthesis. The compound's CAS No. 2021412-60-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in green chemistry and sustainable synthesis initiatives.

One of the most intriguing aspects of this compound is its structural similarity to natural terpenoids, which are widely used in aroma and flavor formulations. This connection has led to increased interest in its potential as a bio-based alternative to traditional synthetic ingredients. Additionally, its oxabicyclo[2.2.1]heptane core is a key motif in many pharmaceutical intermediates, making it a valuable target for medicinal chemistry research.

The synthesis of 2-(Ethoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde typically involves multi-step organic reactions, including Diels-Alder cycloadditions and selective oxidation processes. These methods are often optimized for high yield and low environmental impact, aligning with modern green chemistry principles. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying the compound's purity and structural integrity.

From an industrial perspective, CAS No. 2021412-60-0 is often discussed in the context of scale-up challenges and process optimization. Companies specializing in custom synthesis frequently highlight this compound as an example of their capability to handle complex molecular architectures. Its stability under various conditions also makes it a candidate for advanced material applications, such as polymer modifiers or specialty coatings.

In the realm of academic research, 2-(Ethoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde is often cited in studies exploring new catalytic methods or stereoselective transformations. Its bicyclic structure presents unique challenges and opportunities for mechanistic investigations, making it a favorite subject for physical organic chemistry studies. Recent publications have also explored its potential in bioconjugation chemistry, where its aldehyde group can be used for selective labeling of biomolecules.

For those searching where to buy 2-(Ethoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde, it's important to note that the compound is typically available through specialty chemical suppliers and contract research organizations. Due to its specialized nature, pricing and availability can vary significantly based on purity requirements and order volume. Many suppliers provide custom synthesis services for this and related bicyclic aldehydes.

The future outlook for CAS No. 2021412-60-0 appears promising, particularly as researchers continue to discover new applications for its unique molecular framework. With increasing emphasis on sustainable chemistry and atom-efficient synthesis, compounds like 2-(Ethoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde are likely to play an important role in the development of next-generation materials and pharmaceutical ingredients.